![molecular formula C15H19ClN4O2S B215144 5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine](/img/structure/B215144.png)
5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine
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Overview
Description
5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and biomedical research.
Mechanism of Action
The mechanism of action of 5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine involves the inhibition of specific enzymes and signaling pathways that are involved in cell proliferation, survival, inflammation, and bacterial cell membrane integrity. It has been shown to inhibit the activity of protein kinases such as Akt and ERK, which are involved in cell survival and proliferation. It also disrupts bacterial cell membranes by interacting with the lipid bilayer and causing membrane depolarization and leakage.
Biochemical and Physiological Effects:
This compound has been shown to exhibit biochemical and physiological effects such as inhibition of cancer cell growth, anti-inflammatory activity, and antimicrobial activity. It also exhibits low toxicity and good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent.
Advantages and Limitations for Lab Experiments
The advantages of using 5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine in lab experiments include its low toxicity, good pharmacokinetic properties, and potential applications in the treatment of cancer, inflammation, and infectious diseases. However, its limitations include the need for further optimization of its synthesis method and the need for more studies to elucidate its mechanism of action and potential side effects.
Future Directions
There are several future directions for the research on 5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Elucidation of the mechanism of action and potential side effects of the compound.
3. Evaluation of the compound's efficacy and safety in preclinical and clinical studies.
4. Development of analogs and derivatives of the compound with improved potency and selectivity.
5. Investigation of the compound's potential applications in other disease areas such as neurodegenerative disorders and cardiovascular diseases.
In conclusion, this compound is a promising compound with potential applications in medicine and biomedical research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound in the treatment of various diseases.
Synthesis Methods
The synthesis of 5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine involves the reaction of 5-chloropyridine-2-thiol with 4-nitro-1-isobutyl-2-isopropyl-1H-imidazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) at room temperature under nitrogen atmosphere. The resulting product is then purified by column chromatography or recrystallization.
Scientific Research Applications
5-chloro-2-({4-nitro-1-isobutyl-2-isopropyl-1H-imidazol-5-yl}sulfanyl)pyridine has been studied for its potential applications in the treatment of cancer, inflammation, and infectious diseases. It has been shown to inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in cell proliferation and survival. It also exhibits anti-inflammatory and antimicrobial activities by modulating the immune response and disrupting bacterial cell membranes.
properties
Molecular Formula |
C15H19ClN4O2S |
---|---|
Molecular Weight |
354.9 g/mol |
IUPAC Name |
5-chloro-2-[3-(2-methylpropyl)-5-nitro-2-propan-2-ylimidazol-4-yl]sulfanylpyridine |
InChI |
InChI=1S/C15H19ClN4O2S/c1-9(2)8-19-13(10(3)4)18-14(20(21)22)15(19)23-12-6-5-11(16)7-17-12/h5-7,9-10H,8H2,1-4H3 |
InChI Key |
KZBVMDCTWBBHAK-UHFFFAOYSA-N |
SMILES |
CC(C)CN1C(=C(N=C1C(C)C)[N+](=O)[O-])SC2=NC=C(C=C2)Cl |
Canonical SMILES |
CC(C)CN1C(=C(N=C1C(C)C)[N+](=O)[O-])SC2=NC=C(C=C2)Cl |
Origin of Product |
United States |
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